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Compound of Interest

Compound Name: 5,7-Dibromo-2-tetralone

Cat. No.: B117721 Get Quote

The following guide provides essential safety and logistical information for the proper disposal

of 5,7-Dibromo-2-tetralone, a crucial procedure for maintaining a safe laboratory environment

and ensuring regulatory compliance. This document is intended for researchers, scientists, and

drug development professionals.

Immediate Safety and Handling Precautions
Before beginning any disposal procedures, it is critical to understand the potential hazards

associated with 5,7-Dibromo-2-tetralone and related brominated tetralones. These

compounds are generally categorized as harmful if swallowed and can cause skin and eye

irritation[1][2][3]. Therefore, appropriate personal protective equipment (PPE) must be worn at

all times.

Recommended Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile rubber).

Body Protection: A lab coat or other protective clothing.

All handling and disposal procedures should be conducted in a well-ventilated area, preferably

within a chemical fume hood[2].
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Step-by-Step Disposal Protocol
The disposal of 5,7-Dibromo-2-tetralone must be managed as hazardous waste. Adherence

to local, state, and federal regulations is mandatory.

Waste Identification and Classification:

5,7-Dibromo-2-tetralone is a halogenated organic compound and should be classified as

hazardous waste[1].

The user is responsible for assigning the appropriate waste codes based on the specific

application and local regulations[1].

Waste Segregation:

Solid Waste: Collect pure 5,7-Dibromo-2-tetralone and any contaminated solid materials

(e.g., weighing paper, contaminated pipette tips) in a designated, compatible, and clearly

labeled hazardous waste container[2]. The container should be kept tightly closed and

stored in a cool, dry, and well-ventilated area[1][4].

Liquid Waste: If 5,7-Dibromo-2-tetralone is dissolved in a solvent, it must be collected in

a designated container for halogenated organic solvent waste. Do not mix with non-

halogenated waste streams.

Sharps Waste: Any sharps contaminated with 5,7-Dibromo-2-tetralone should be

disposed of in a designated sharps container for hazardous waste.

Container Labeling:

All waste containers must be clearly labeled with the words "Hazardous Waste," the full

chemical name ("5,7-Dibromo-2-tetralone"), and any other information required by your

institution's Environmental Health and Safety (EHS) department.

Storage:

Store waste containers in a designated satellite accumulation area.

Ensure containers are sealed to prevent leaks or spills[1].
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Final Disposal:

Arrange for the collection of the hazardous waste by a licensed and approved waste

disposal contractor[1][5].

Never dispose of 5,7-Dibromo-2-tetralone down the drain or in the regular trash[1][6].

Spill Cleanup Procedures
In the event of a spill, follow these steps:

Evacuate and Secure the Area: Alert colleagues and restrict access to the spill area.

Ventilate the Area: Ensure adequate ventilation, using a fume hood if the spill is contained

within it.

Contain the Spill: Use an inert absorbent material such as sand, vermiculite, or a commercial

chemical sorbent to contain the spill[2][4].

Collect the Absorbed Material: Carefully sweep or scoop the absorbed material into a labeled

hazardous waste container[1][2].

Decontaminate the Area: Clean the spill area with an appropriate solvent, followed by soap

and water.

Dispose of Cleanup Materials: All materials used for cleanup, including contaminated PPE,

must be disposed of as hazardous waste[2].

Chemical and Physical Properties
While a specific Safety Data Sheet (SDS) for 5,7-Dibromo-2-tetralone is not readily available,

the table below summarizes key information for this compound and a closely related one, 7-

Bromo-1-tetralone, for reference.
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Property 5,7-Dibromo-2-tetralone
7-Bromo-1-tetralone (for
comparison)

Molecular Formula C₁₀H₈Br₂O[7] C₁₀H₉BrO[1]

Molecular Weight 303.98 g/mol [7] 225.08 g/mol [1]

Appearance Not specified (likely a solid) Beige Solid[1]

Storage Store at room temperature[7]

Store in a dry, cool, and well-

ventilated place under an inert

atmosphere[1]

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 5,7-
Dibromo-2-tetralone.
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5,7-Dibromo-2-tetralone Disposal Workflow
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Caption: Disposal workflow for 5,7-Dibromo-2-tetralone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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